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Compound of Interest

Compound Name: 1-Butyl-2-methylindole

Cat. No.: B1274270

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butyl-2-methylindole is a substituted indole derivative. The indole scaffold is a core
component of various biologically active compounds, and its derivatives are of significant
interest in pharmaceutical research and development for their potential therapeutic
applications, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4][5]
Accurate and reliable analytical methods are essential for the identification, quantification, and
quality control of such compounds. Gas chromatography-mass spectrometry (GC-MS) is a
powerful technique for the analysis of volatile and semi-volatile compounds like 1-Butyl-2-
methylindole, offering high sensitivity and specificity. This document provides a detailed
protocol for the GC-MS analysis of 1-Butyl-2-methylindole.

Quantitative Data Summary

The following table summarizes key quantitative data for the GC-MS analysis of 1-Butyl-2-
methylindole.
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Parameter Value Reference
Molecular Formula CiszH17N [6]
Molecular Weight 187.29 g/mol [6]
CAS Number 42951-35-9 [6]
Retention Index 1618 [6]

Characteristic Mass Fragments

(m/z)

Molecular lon [M]* 187 [6]

Base Peak (Predicted) 144 Predicted
Other Fragments (Predicted) 130, 115 Predicted

Note: Predicted fragmentation is based on typical electron ionization (El) fragmentation
patterns of N-alkylindoles, which often involve cleavage of the alkyl chain.[7]

Experimental Protocol

This protocol outlines the sample preparation, GC-MS instrumentation, and data analysis for
the qualitative and quantitative analysis of 1-Butyl-2-methylindole.

1. Sample Preparation

o Standard Solution: Prepare a stock solution of 1-Butyl-2-methylindole at a concentration of
1 mg/mL in a suitable volatile solvent such as methanol or ethyl acetate.

o Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock
solution to cover the desired concentration range (e.g., 1 ug/mL to 100 pg/mL).

o Sample Extraction (from a matrix):
o To 1 mL of the sample matrix (e.g., plasma, reaction mixture), add 2 mL of ethyl acetate.

o Vortex for 1 minute to ensure thorough mixing.
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[e]

Centrifuge at 3000 rpm for 10 minutes to separate the layers.

o

Carefully transfer the upper organic layer to a clean vial.

[¢]

Evaporate the solvent under a gentle stream of nitrogen.

[¢]

Reconstitute the residue in 100 pL of the initial mobile phase solvent.

[e]

Transfer the final solution to a GC-MS autosampler vial.
2. GC-MS Instrumentation and Conditions

The following parameters are provided as a starting point and may require optimization for
specific instruments.

e Gas Chromatograph: Agilent 7890B GC System or equivalent.
e Mass Spectrometer: Agilent 5977A MSD or equivalent.

e GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent non-polar
column.

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Inlet Temperature: 250 °C.
e Injection Volume: 1 pL.
« Injection Mode: Splitless.
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: 15 °C/min to 280 °C.
o Final hold: Hold at 280 °C for 5 minutes.

e MS Transfer Line Temperature: 280 °C.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

lon Source Temperature: 230 °C.
lonization Mode: Electron lonization (El) at 70 eV.[6]
Mass Scan Range: m/z 40-450.

. Data Analysis

Qualitative Analysis: Identify 1-Butyl-2-methylindole in the sample chromatogram by
comparing its retention time and mass spectrum with that of a reference standard. The mass
spectrum should exhibit the characteristic molecular ion at m/z 187 and expected
fragmentation pattern.

Quantitative Analysis: Create a calibration curve by plotting the peak area of a characteristic
ion (e.g., m/z 144 or 187) against the concentration of the calibration standards. Determine
the concentration of 1-Butyl-2-methylindole in the samples by interpolating their peak areas
on the calibration curve.

Visualizations

Experimental Workflow Diagram
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GC-MS Analysis Workflow for 1-Butyl-2-methylindole
\

Sample Preparation

Standard Solution Preparation Sample Extraction

Calibration Curve Standards Reconstitution

J

~N

GC-MS Analysis

GC Injection

Chromatographic Separation

Electron lonization (70 eV)

Mass Detection (m/z 40-450)

4 Data Processing )
Qualitative Analysis Quantitative Analysis
(Retention Time & Mass Spectrum) (Calibration Curve)
\- 4

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of 1-Butyl-2-methylindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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